Cas no 125376-35-4 ((S)-N-(4-NITRO-PHENYL)-L-ALANINE)

• Product Name: (S)-N-(4-NITRO-PHENYL)-L-ALANINE
• CAS No: 125376-35-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD04114470
• CID: 896860
• Update Time: 2025-06-08

(S)-N-(4-NITRO-PHENYL)-L-ALANINE Chemical and Physical Properties

Names and Identifiers

• (S)-N-(4-NITRO-PHENYL)-L-ALANINE
• (2S)-2-(4-nitroanilino)propanoic acid
• (S)-N-(4-NITROPHENYL)-L-ALANINE,
• 4-nitro phenyl alanine
• 4-nitro-L-phenyl-alanine
• N-p-nitrophenyl alanine
• (S)-N-(4-nitrophenyl)-alanine

• MDL： MFCD04114470
• Inchi： 1S/C9H10N2O4/c1-6(9(12)13)10-7-2-4-8(5-3-7)11(14)15/h2-6,10H,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： IABGQMFXJVXIMY-LURJTMIESA-N
• SMILES： [N+](=O)([O-])C1=CC=C(C=C1)N[C@@H](C)C(O)=O

Computed Properties

• Exact Mass: 210.06400

Experimental Properties

• PSA: 95.15000
• LogP: 2.07600

Additional information on (S)-N-(4-NITRO-PHENYL)-L-ALANINE

Recent Advances in the Study of (S)-N-(4-Nitro-Phenyl)-L-Alanine (CAS: 125376-35-4)

In recent years, (S)-N-(4-Nitro-Phenyl)-L-Alanine (CAS: 125376-35-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is widely recognized for its potential applications in drug development, particularly as a building block for peptide-based therapeutics and enzyme inhibitors. The compound's unique structural features, including the nitro-phenyl group and the L-alanine backbone, make it a valuable intermediate in the synthesis of biologically active molecules.

A recent study published in the Journal of Medicinal Chemistry explored the use of (S)-N-(4-Nitro-Phenyl)-L-Alanine as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that the nitro group enhances the compound's binding affinity to target enzymes, thereby improving inhibitory activity. This finding opens new avenues for the design of more effective therapeutic agents targeting proteases involved in various diseases, including cancer and infectious diseases.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the role of (S)-N-(4-Nitro-Phenyl)-L-Alanine in modulating enzyme kinetics. The study revealed that the compound acts as a competitive inhibitor for certain amino acid decarboxylases, suggesting its potential utility in treating disorders related to neurotransmitter imbalances. The researchers also highlighted the compound's stability under physiological conditions, which is a critical factor for its development as a drug candidate.

In addition to its pharmacological applications, (S)-N-(4-Nitro-Phenyl)-L-Alanine has also been studied for its utility in asymmetric synthesis. A recent paper in Tetrahedron: Asymmetry detailed the use of this compound as a chiral auxiliary in the synthesis of enantiomerically pure compounds. The study reported high yields and excellent enantioselectivity, underscoring the compound's versatility in synthetic chemistry.

Despite these promising developments, challenges remain in the large-scale production and purification of (S)-N-(4-Nitro-Phenyl)-L-Alanine. A study in Organic Process Research & Development addressed these issues by optimizing the synthetic route and purification protocols, resulting in improved scalability and cost-effectiveness. These advancements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, (S)-N-(4-Nitro-Phenyl)-L-Alanine (CAS: 125376-35-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to asymmetric synthesis, highlight its potential to contribute significantly to advancements in these fields. Future research should focus on further elucidating its mechanisms of action and exploring new therapeutic and synthetic applications.